(R)-3-((tert-Butoxycarbonyl)amino)-4-(4-nitrophenyl)butanoic acid

• IUPAC Name: (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(4-nitrophenyl)butanoic acid
• InChI: InChI=1S/C15H20N2O6/c1-15(2,3)23-14(20)16-11(9-13(18)19)8-10-4-6-12(7-5-10)17(21)22/h4-7,11H,8-9H2,1-3H3,(H,16,20)(H,18,19)/t11-/m1/s1
• InChI Key: HTDDLFNQWIQXQX-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1=CC=C(C=C1)[N+](=O)[O-])CC(=O)O
• Molecular Formula: C15H20N2O6
• Molecular Weight: 324.33 g/mol
• CAS No.: 219297-12-8

Description

(R)-3-((tert-Butoxycarbonyl)amino)-4-(4-nitrophenyl)butanoic acid is a useful research compound. Its molecular formula is C15H20N2O6 and its molecular weight is 324.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• (R)-3-((tert-Butoxycarbonyl)amino)-4-(4-nitrophenyl)butanoic acid, being a Boc-amino acid derivative, is involved in carbodiimide-mediated reactions, crucial for peptide synthesis. The compound, when reacted with p-nitrophenol, forms Boc-Xaa-OR products. However, the formation of undesirable dimers through intermediate 2-alkoxy-5(4H)-oxazolone can be mitigated by specific reaction conditions (Benoiton, Lee, & Chen, 2009).

Therapeutic Applications

• Functionalized amino acid derivatives, including this compound, have been synthesized and evaluated for anticancer properties. Compounds derived from this base structure have shown promising cytotoxicity against human cancer cell lines, especially in ovarian and oral cancers, paving the way for new anticancer agents (Kumar et al., 2009).

Spectroscopic and Redox Behavior

• The compound, when functionalized into oligoaniline-terpyridine ligands, displays significant spectroscopic shifts and enhanced metal-to-ligand charge-transfer transition bands in its ruthenium(II) complexes. This suggests potential applications in materials science, particularly in fields requiring specific optical and redox properties (Qiu, Cheng, & Wang, 2009).

Environmental Studies

• Derivatives of this compound, specifically nitrophenols, have been identified in diesel exhaust particles (DEPs) and are associated with vasodilative activity. This finding is crucial for environmental health studies, as it highlights the impact of DEPs on cardiovascular health (Seki et al., 2010).